2-[3-(N-Ethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-[3-(ethylcarbamoyl)phenyl]-4-fluorobenzoic acid
• InChI: InChI=1S/C16H14FNO3/c1-2-18-15(19)11-5-3-4-10(8-11)14-9-12(17)6-7-13(14)16(20)21/h3-9H,2H2,1H3,(H,18,19)(H,20,21)
• InChI Key: NTPRXIHDCHWCQM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C16H14FNO3
• DSSTOX Substance ID: DTXSID70691368
• Molecular Weight: 287.28 g/mol
• CAS RN: 1261908-73-9

Description

2-[3-(N-Ethylaminocarbonyl)phenyl]-4-fluorobenzoic acid (2-EACFBA) is an organic compound that is widely used in scientific research and laboratory experiments. It is a white solid with a melting point of 144-146°C and a molecular weight of 228.23 g/mol. It is soluble in water, methanol and ethanol, and insoluble in hexane and other non-polar solvents. 2-EACFBA is a versatile compound that has been used in many applications, including biochemical and physiological studies, drug synthesis, and other laboratory experiments.

Mechanism of Action

2-[3-(N-Ethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% is believed to act as a competitive inhibitor of the enzyme acetylcholinesterase. Acetylcholinesterase is an enzyme that breaks down acetylcholine, a neurotransmitter involved in the transmission of nerve signals. By inhibiting the enzyme, 2-[3-(N-Ethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% increases the concentration of acetylcholine in the body, which can lead to increased nerve activity.
Biochemical and Physiological Effects
2-[3-(N-Ethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% has been shown to have a range of biochemical and physiological effects. It has been shown to increase the concentration of acetylcholine in the body, leading to increased nerve activity. It has also been shown to inhibit the enzyme acetylcholinesterase, which can lead to increased levels of acetylcholine in the body. Additionally, it has been shown to act as an inhibitor of the enzyme monoamine oxidase, which can lead to increased levels of monoamine neurotransmitters in the body.

Advantages and Limitations for Lab Experiments

2-[3-(N-Ethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound, making it easier to store and handle. It is also a relatively inexpensive compound, making it cost-effective for use in a wide range of experiments. Additionally, it is soluble in a variety of solvents, making it easy to use in a variety of laboratory settings.
However, there are some limitations to the use of 2-[3-(N-Ethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% in laboratory experiments. It is a relatively toxic compound, so it should be handled with caution. Additionally, it is not soluble in all solvents, so it may not be suitable for use in some experiments. Finally, it can be difficult to accurately measure the concentration of 2-[3-(N-Ethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% in a solution, so it is important to use appropriate laboratory techniques when working with this compound.

Future Directions

In the future, 2-[3-(N-Ethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% could be used in a variety of applications. It could be used to study the effects of various compounds on cell function and metabolism. It could also be used to study the synthesis of new drugs and their effects on the body. Additionally, it could be used to study the structure and function of proteins and other molecules. Finally, it could be used to study the effects of various compounds on the nervous system and the mechanisms of action of various drugs.

Synthesis Methods

2-[3-(N-Ethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% can be synthesized using a two-step process involving the reaction of ethyl 4-fluorobenzoate with N-ethylaminocarbonyl chloride. The first step involves the reaction of ethyl 4-fluorobenzoate with N-ethylaminocarbonyl chloride in the presence of a base, such as sodium hydroxide or potassium hydroxide. The second step involves the reaction of the resulting intermediate with a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in aprotic solvents such as dichloromethane or tetrahydrofuran.

Scientific Research Applications

2-[3-(N-Ethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% is used in a variety of scientific research applications. It has been used in biochemical and physiological studies to investigate the effects of various compounds on cell function and metabolism. It has also been used in drug synthesis to study the synthesis of new drugs and their effects on the body. Additionally, it has been used in laboratory experiments to study the structure and function of proteins and other molecules.